Cas no 118605-21-3 (Tetracosanoic acid, 2,3-dihydroxypropyl ester)

• Product Name: Tetracosanoic acid, 2,3-dihydroxypropyl ester
• CAS No: 118605-21-3
• MF: C₂₇H₅₄O₄
• MW: 442.715269565582
• CID: 1211025
• PubChem ID: 14542801
• Update Time: 2025-04-20

Tetracosanoic acid, 2,3-dihydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Tetracosanoic acid, 2,3-dihydroxypropyl ester
• 2,3-dihydroxypropyl tetracosanoate
• DTXSID30561457
• 1-tetracosanoylglycerol
• MAG 24:0
• SCHEMBL4427359
• 1-lignoceroylglycerol
• 118605-21-3
• 1-acylglycerol 24:0
• MG 24:0
• CHEBI:142505
• glyceryl-1-tetracosanoate
• 1-O-(tetracosanoyl)glycerol
• 2,3-dihydroxypropyltetracosanoate
• Tetracosanoic_acid_(2S)-2_3-dihydroxypropyl_ester

• Inchi： 1S/C27H54O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27(30)31-25-26(29)24-28/h26,28-29H,2-25H2,1H3
• InChI Key： KIWLCEXSSGNBJU-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)C(CCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 442.40242
• Monoisotopic Mass: 442.40221020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 26
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1-monoacylglycerols